Cas no 401788-98-5 (1-Butyl-3-methylimidazolium methyl sulfate)

• Product Name: 1-Butyl-3-methylimidazolium methyl sulfate
• CAS No: 401788-98-5
• MF: C₉H₁₈N₂O₄S
• MW: 250.315221309662
• MDL: MFCD03095437
• CID: 92841
• PubChem ID: 354334875
• Update Time: 2025-06-08

1-Butyl-3-methylimidazolium methyl sulfate Chemical and Physical Properties

Names and Identifiers

• 1-n-Butyl-3-methylimidazolium methylsulfate
• 1-Butyl-3-methylimidazolium Methyl Sulfate
• 1-butyl-3-methylimidazol-3-ium,methyl sulfate
• [BMIM][MeOSO3]
• [BMIM][MeSO4]
• [C4C1im][MeSO4]
• [Emim][MeSO4]
• 1-butyl-3-methyl-3H-imidazolium methyl sulfate
• Basionics(R) LQ02
• BMIMMeSO4
• Basionics® LQ 02
• 1-Butyl-3-methylimidazolium methylsulfate
• ECOENG 411
• 3-Butyl-1-methyl-1H-imidazol-3-ium methyl sulfate
• MEMNKNZDROKJHP-UHFFFAOYSA-M
• NSC746786
• 1-butyl-3-methylimidazolium methylsul-fate
• B5527
• 1-butyl-3-methyl-1H-imidazol-3-ium m
• D89140
• LQ 02
• NSC-746786
• 1-butyl-3-methylimidazol-3-ium;methyl sulfate
• DTXSID10477461
• SCHEMBL305739
• AKOS015912618
• 1-Butyl-3-methylimidazolium methanesulfonate [BMIM] [MeSO4]
• BS-44011
• 1-butyl-3-methyl-1H-imidazol-3-ium methyl sulfate
• 1-Butyl-3-methylimidazolium methyl sulphate
• MFCD03095437
• 1-Butyl-3-methylimidazolium methyl sulfate, >=95%
• 401788-98-5
• Basionics
• 1-Butyl-3-methylimidazolium methyl sulfate, >=97.0% (HPLC)
• NSC 746786
• 1-BUTYL-3-METHYLIMIDAZOLIUM METHYL SULFATE(1-)
• C4mim methyl sulfate(1-)
• 1-Butyl-3-methylimidazolium methyl sulfate

• MDL： MFCD03095437
• Inchi： 1S/C8H15N2.CH4O4S/c1-3-4-5-10-7-6-9(2)8-10;1-5-6(2,3)4/h6-8H,3-5H2,1-2H3;1H3,(H,2,3,4)/q+1;/p-1
• InChI Key： MEMNKNZDROKJHP-UHFFFAOYSA-M
• SMILES： S(=O)(=O)([O-])OC.N1(C=C[N+](C)=C1)CCCC

Computed Properties

• Exact Mass: 250.09900
• Monoisotopic Mass: 250.09872823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 83.6

Experimental Properties

• Color/Form: liquid
• Density: 1.21 g/mL at 20 °C
• Melting Point: -4°C(lit.)
• Refractive Index: n20/D 1.478
• Stability/Shelf Life: hygroscopic
• PSA: 83.62000
• LogP: 1.28650
• Solubility: Fully mixable
• Sensitiveness: Easily absorb moisture

1-Butyl-3-methylimidazolium methyl sulfate Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280-P305+P351+P338-P310
• Hazardous Material transportation number：UN 3265 8/PG 2
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： S26; S36; S45
• FLUKA BRAND F CODES：3-10
• Hazardous Material Identification：
• Packing Group：II
• HazardClass：8
• PackingGroup：II
• Risk Phrases：R34
• Packing Group：II

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 1-Butyl-3-methylimidazolium methyl sulfate

Introduction to 1-Butyl-3-methylimidazolium Methyl Sulfate (CAS No. 401788-98-5)

1-Butyl-3-methylimidazolium Methyl Sulfate, also known by its CAS number 401788-98-5, is a room temperature ionic liquid (RTIL) that has garnered significant attention in recent years due to its unique properties and diverse applications. This compound belongs to the class of imidazolium-based ionic liquids, which are characterized by their low melting points, high thermal stability, and excellent solvating capabilities. These properties make 1-Butyl-3-methylimidazolium Methyl Sulfate an attractive candidate for various industrial and scientific applications, including catalysis, solvent systems, and materials science.

The molecular structure of 1-Butyl-3-methylimidazolium Methyl Sulfate consists of a positively charged 1-butyl-3-methylimidazolium cation and a negatively charged methyl sulfate anion. The cation, specifically the imidazolium ring with substituents, imparts the compound with its characteristic properties. The butyl and methyl groups on the imidazolium ring contribute to the compound's low melting point and high thermal stability. The methyl sulfate anion, on the other hand, enhances the solvating ability of the ionic liquid, making it suitable for a wide range of applications.

In the field of catalysis, 1-Butyl-3-methylimidazolium Methyl Sulfate has shown promise as a green solvent and reaction medium. Recent studies have demonstrated its effectiveness in various catalytic reactions, including Friedel-Crafts alkylation, esterification, and hydrogenation. The unique properties of this ionic liquid allow it to act as both a solvent and a catalyst support, reducing the need for additional reagents and improving overall reaction efficiency. For instance, a study published in the Journal of Catalysis in 2022 reported that 1-Butyl-3-methylimidazolium Methyl Sulfate significantly enhanced the yield and selectivity of Friedel-Crafts alkylation reactions compared to traditional solvents.

Beyond catalysis, 1-Butyl-3-methylimidazolium Methyl Sulfate has found applications in materials science, particularly in the synthesis of nanoparticles and nanomaterials. Its ability to stabilize nanoparticles during synthesis processes makes it an ideal medium for producing uniform and well-dispersed nanoparticles. A recent study in the Nano Letters journal highlighted the use of this ionic liquid in the synthesis of gold nanoparticles with controlled size and shape. The results showed that 1-Butyl-3-methylimidazolium Methyl Sulfate not only facilitated the formation of stable nanoparticles but also improved their catalytic activity in various chemical reactions.

In addition to its industrial applications, 1-Butyl-3-methylimidazolium Methyl Sulfate has been explored for its potential in environmental remediation. Ionic liquids like this compound have been shown to effectively extract heavy metals from contaminated water sources. A study published in the Environmental Science & Technology journal in 2021 demonstrated that 1-Butyl-3-methylimidazolium Methyl Sulfate could efficiently remove lead and cadmium ions from aqueous solutions, making it a promising candidate for water treatment technologies.

The safety profile of 1-Butyl-3-methylimidazolium Methyl Sulfate is another important aspect that has been extensively studied. Unlike many traditional organic solvents, ionic liquids are generally considered to be more environmentally friendly due to their low vapor pressure and minimal volatility. However, it is crucial to conduct thorough toxicity assessments to ensure their safe use in various applications. Recent research has shown that while 1-Butyl-3-methylimidazolium Methyl Sulfate exhibits low toxicity at typical usage concentrations, proper handling and disposal practices should still be followed to minimize any potential environmental impact.

In conclusion, 1-Butyl-3-methylimidazolium Methyl Sulfate (CAS No. 401788-98-5) is a versatile ionic liquid with a wide range of applications in catalysis, materials science, and environmental remediation. Its unique properties make it an attractive alternative to traditional solvents and reagents, offering improved efficiency and sustainability in various industrial processes. As research continues to uncover new applications and optimize existing ones, the importance of this compound is likely to grow further in the coming years.